Cas no 217810-46-3 (9,16-Dioxooctadeca-10,12,14-trienoic acid)

• Product Name: 9,16-Dioxooctadeca-10,12,14-trienoic acid
• CAS No: 217810-46-3
• Molecular Formula: C₁₈H₂₆O₄
• Molecular Weight: 306.39664
• CID: 836704
• PubChem ID: 73450242

9,16-Dioxooctadeca-10,12,14-trienoic acid Properties

Names and Identifiers

• 9,16-Dioxooctadeca-10,12,14-trienoic acid
• 9,16-Dioxo-10,12,14-octadecatrienoic acid
• (10E,12E,14E)-9,16-Dioxo-10,12,14-octadecatrienoic acid
• 10,12,14-Octadecatrienoic acid,9,16-dioxo-,(10E,12Z,14E)-
• Japonicaacid
• 9,16-dioxooctadec-10,12,14-trienoic acid
• DTXSID701347305
• 9,16-Dioxooctadeca-10,12,14-trienoicacid
• 217810-46-3
• FA 18:5+2O
• FS-9575
• SCHEMBL5474031
• AKOS022184788
• (10E,12E,14E)-9,16-DIOXOOCTADECA-10,12,14-TRIENOIC ACID

• InChIKey： PQPRTPXWQQQKJC-KDXRDGMUSA-N
• Inchi： InChI=1S/C18H26O4/c1-2-16(19)12-8-6-7-10-14-17(20)13-9-4-3-5-11-15-18(21)22/h6-8,10,12,14H,2-5,9,11,13,15H2,1H3,(H,21,22)/b7-6+,12-8+,14-10+
• SMILES： CCC(=O)/C=C/C=C/C=C/C(=O)CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 306.18300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 13
• Monoisotopic Mass: 306.18310931g/mol
• Heavy Atom Count: 22
• Complexity: 430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• LogP: 4.01850
• PSA: 71.44000
• Boiling Point: 506.6±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• Flash Point: 274.2±22.4 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

9,16-Dioxooctadeca-10,12,14-trienoic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

9,16-Dioxooctadeca-10,12,14-trienoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives